Cas no 10318-01-1 (2-fluorohexa-2,4-dienedioic acid)

2-fluorohexa-2,4-dienedioic acid structure
10318-01-1 structure
Product name:2-fluorohexa-2,4-dienedioic acid
CAS No:10318-01-1
MF:C6H5FO4
MW:160.099905729294
CID:145421
PubChem ID:5370481

2-fluorohexa-2,4-dienedioic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienedioicacid, 2-fluoro-
    • (2Z,4E)-2-fluorohexa-2,4-dienedioic acid
    • 2-Fluoromuconic acid
    • 2-fluorohexa-2,4-dienedioic acid
    • (2Z,4E)-2-Fluoro-2,4-hexadienedioic acid #
    • EN300-19680939
    • PTYIDKBTGREHJW-TZFCGSKZSA-N
    • 2-Fluoro-2,4-hexadienedioic acid
    • 10318-01-1
    • 2,4-Hexadienedioic acid, 2-fluoro-
    • SCHEMBL26132293
    • Inchi: InChI=1S/C6H5FO4/c7-4(6(10)11)2-1-3-5(8)9/h1-3H,(H,8,9)(H,10,11)/b3-1+,4-2+
    • InChI Key: PTYIDKBTGREHJW-ZPUQHVIOSA-N
    • SMILES: F/C(=C/C=C/C(O)=O)/C(O)=O

Computed Properties

  • Exact Mass: 160.01715
  • Monoisotopic Mass: 160.01718680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6

2-fluorohexa-2,4-dienedioic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-19680939-0.05g
2-fluorohexa-2,4-dienedioic acid
10318-01-1
0.05g
$484.0 2023-09-16
Enamine
EN300-19680939-0.5g
2-fluorohexa-2,4-dienedioic acid
10318-01-1
0.5g
$1428.0 2023-09-16
Enamine
EN300-19680939-10g
2-fluorohexa-2,4-dienedioic acid
10318-01-1
10g
$7866.0 2023-09-16
Enamine
EN300-19680939-5.0g
2-fluorohexa-2,4-dienedioic acid
10318-01-1
5g
$5304.0 2023-05-31
Enamine
EN300-19680939-1g
2-fluorohexa-2,4-dienedioic acid
10318-01-1
1g
$1829.0 2023-09-16
Enamine
EN300-19680939-0.25g
2-fluorohexa-2,4-dienedioic acid
10318-01-1
0.25g
$905.0 2023-09-16
Enamine
EN300-19680939-10.0g
2-fluorohexa-2,4-dienedioic acid
10318-01-1
10g
$7866.0 2023-05-31
Enamine
EN300-19680939-0.1g
2-fluorohexa-2,4-dienedioic acid
10318-01-1
0.1g
$633.0 2023-09-16
Enamine
EN300-19680939-2.5g
2-fluorohexa-2,4-dienedioic acid
10318-01-1
2.5g
$3585.0 2023-09-16
Enamine
EN300-19680939-1.0g
2-fluorohexa-2,4-dienedioic acid
10318-01-1
1g
$1829.0 2023-05-31

2-fluorohexa-2,4-dienedioic acid Production Method

Production Method 1

Reaction Conditions
Reference
Production of catechols and muconic acids from various aromatics by the styrene-degrader Rhodococcus rhodochrous NCIMB 13259
Warhurst, A. Michael; Clarke, Kenneth F.; Hill, Robert A.; Holt, Robert A.; Fewson, Charles A., Biotechnology Letters, 1994, 16(5), 513-16

2-fluorohexa-2,4-dienedioic acid Raw materials

2-fluorohexa-2,4-dienedioic acid Preparation Products

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